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Compound of Interest

Compound Name: 2-Hydroxyphytanoyl-CoA

Cat. No.: B1247845

Application Note and Protocols for Researchers, Scientists, and Drug Development
Professionals

Introduction

2-Hydroxyphytanoyl-CoA is a critical intermediate in the alpha-oxidation pathway of phytanic
acid, a branched-chain fatty acid derived from dietary sources. The accumulation of phytanic
acid is implicated in Refsum disease, a rare and severe neurological disorder. The enzymatic
conversion of phytanoyl-CoA to 2-hydroxyphytanoyl-CoA is catalyzed by phytanoyl-CoA 2-
hydroxylase (PAHX)[1]. Accurate identification and quantification of 2-hydroxyphytanoyl-CoA
are essential for studying the kinetics of PAHX, screening for potential inhibitors, and
understanding the pathophysiology of Refsum disease. Nuclear Magnetic Resonance (NMR)
spectroscopy is a powerful analytical technique that provides detailed structural information at
the atomic level, making it an invaluable tool for the unambiguous identification of this
important metabolite. This application note provides a detailed protocol for the identification of
2-hydroxyphytanoyl-CoA using NMR spectroscopy.

Biochemical Pathway and Significance

Phytanic acid metabolism is a crucial process for the degradation of this branched-chain fatty
acid. Due to the methyl group at the 3-position, phytanic acid cannot be metabolized through
the typical 3-oxidation pathway. Instead, it undergoes a-oxidation, a process initiated by the
hydroxylation of phytanoyl-CoA to 2-hydroxyphytanoyl-CoA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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